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Compound of Interest

Compound Name: Morphothiadin

Cat. No.: B8069130 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Morphothiadin (also

known as GLS4). All laboratory personnel must consult their institution's specific safety and

waste disposal protocols, in addition to local, state, and federal regulations. In cases of

conflicting information, the most stringent guidelines should be followed.

Immediate Safety and Hazard Information
Morphothiadin (CAS No. 1092970-12-1) is an experimental nucleoside analog investigated for

its potent inhibitory effects on the hepatitis B virus (HBV)[1][2]. Due to its biological activity and

chemical structure, which includes a brominated aromatic ring and a thiazole group, proper

handling and disposal are imperative to ensure personnel safety and environmental protection.

Safety Data Sheets (SDS) present conflicting hazard classifications. One source indicates it is

not a hazardous substance, while another classifies it as harmful if swallowed (Acute toxicity,

Oral - Category 4) and very toxic to aquatic life with long-lasting effects (Acute and Chronic

aquatic toxicity - Category 1)[3][4]. Therefore, it is crucial to handle Morphothiadin as an

aquatic toxin and a substance with acute oral toxicity.

Personal Protective Equipment (PPE) required when handling Morphothiadin waste:

Eye Protection: Safety goggles with side-shields[4].

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).

Body Protection: Impervious clothing, such as a lab coat[4].
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Respiratory Protection: Use in an area with adequate exhaust ventilation. A suitable

respirator may be required for handling bulk quantities or when generating dust or

aerosols[4].

Quantitative Data for Disposal
The following table summarizes key quantitative and identifying information for Morphothiadin.

Property Value Source(s)

Chemical Name

ethyl 4-(2-bromo-4-

fluorophenyl)-6-(morpholin-4-

ylmethyl)-2-(1,3-thiazol-2-

yl)-1,4-dihydropyrimidine-5-

carboxylate

[5]

Synonyms GLS4, Morphothiadine [2][5]

CAS Number 1092970-12-1 [1][2][3][5]

Molecular Formula C21H22BrFN4O3S [3][5]

Molecular Weight 509.39 g/mol [1][3][5]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[4]

GHS Precautionary Statement

P501: Dispose of

contents/container to an

approved waste disposal plant

[4]

Step-by-Step Disposal Procedures
The primary directive for Morphothiadin disposal is to avoid release into the environment,

particularly sewer and water systems, due to its high aquatic toxicity[4]. All waste must be

collected, labeled, and disposed of through an approved hazardous waste management

service.
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Segregation of Morphothiadin Waste Streams
Proper segregation at the point of generation is critical. Use clearly labeled, sealed, and

chemically resistant containers for each waste stream.

Solid Waste:

Includes contaminated PPE (gloves, lab coats), bench paper, empty vials (with trace

amounts), and weighing papers.

Procedure:

Collect all solid waste in a dedicated, clearly labeled hazardous waste container lined

with a heavy-duty plastic bag.

Ensure the container is kept closed except when adding waste.

Store in a designated satellite accumulation area.

Liquid Waste (Aqueous & Organic):

Includes unused solutions, contaminated solvents (e.g., DMSO, ethanol), and the first

rinse of contaminated glassware[6].

Procedure:

Collect all liquid waste in a dedicated, sealed, and non-reactive hazardous waste

container (e.g., a high-density polyethylene carboy).

Do not mix with incompatible waste streams. Morphothiadin is incompatible with strong

acids, alkalis, and strong oxidizing/reducing agents[3][4].

Label the container with "Hazardous Waste," "Morphothiadin," and list all solvent

components and their approximate concentrations.

Store in secondary containment to prevent spills.

Sharps Waste:
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Includes contaminated needles, syringes, and razor blades.

Procedure:

Place all contaminated sharps directly into a designated, puncture-proof sharps

container labeled for hazardous chemical waste.

Do not recap, bend, or break needles.

Experimental Protocol: Decontamination of
Glassware
For non-disposable glassware, a triple-rinse procedure is mandatory to ensure the removal of

residual Morphothiadin before the glassware is returned to general use.

Methodology: Triple Rinse Protocol

Initial Rinse (Waste Collection):

Rinse the glassware with a suitable solvent in which Morphothiadin is soluble (e.g.,

DMSO, ethanol, or acetone).

Crucially, this first rinseate must be collected and disposed of as hazardous liquid

waste[6].

Second Rinse (Waste Collection):

Rinse the glassware a second time with the same solvent.

This second rinseate must also be collected as hazardous liquid waste.

Third Rinse (Waste Collection):

Perform a third rinse with the solvent.

Collect this rinseate as hazardous liquid waste.

Final Wash:
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After the triple rinse, the glassware can be washed with laboratory detergent and water as

per standard procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Morphothiadin waste.
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Caption: Workflow for the segregation and disposal of Morphothiadin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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